AbstractA review on extending the fields of applications of the atomic-force-microscope hybrid mode is presented. This is the main mode for two-probe AFM manipulators. Various methods for improving the feedback system of AFMs, which significantly reduce noise in topographic mapping are presented. Additionally, the successful application of a wide range of probes, both flexible ones such as standard W probes and glass capillaries as well as rigid probes (sapphire probes with probe-tip diameters of dozens of microns) are presented as well. We show examples of the application of this mode in measurements of the conductivity and adhesion forces of nanowhiskers on a Si substrate. Besides this, the application of the hybrid mode in microfluidics and nanofluidics, such as the formation of drops of defined volumes, the replacement of drops, and their division and merging are presented. Examples of different techniques for manipulating nanowhiskers on the surface of a Si substrate are presented. The possibility of the manipulation of nanowhiskers by means of a liquid flow formed by an AFM probe, i.e., avoiding direct tip-to-nanowhisker contact, is shown.

AbstractThe electronic and atomic structure and transport properties of black phosphorus single crystals prepared by high-pressure and gas-transport methods were studied by X-ray photoelectron spectroscopy and scanning probe microscopy (STM, AFM). The atomic resolution of the single crystal surface was obtained by scanning tunneling microscopy. After exposure of the clean surface under ambient conditions, the features in X-ray photoelectron spectroscopy spectra corresponding to the oxidized form of phosphorus were observed and detected using atomic force microscopy. Using low-temperature transport measurements, impurity activation energies were determined and negative magnetoresistance was detected.

AbstractEffects of Ba+-ion implantation into silicate glass and its after annealing on the composition, density of electronic states, and parameters of the energy bands are investigated by Auger electron, ultraviolet photoelectron, and light-absorption spectroscopic techniques. It is shown that nonstoichiometric oxides of Si, Pb, and Ba, as well as unbound atoms of the same elements, are formed in the ion implanted layer after ion implantation. As a result, there is a significant change in the electronic structure of silicate glass, in particular, the band gap decreases by ∼2 eV. After annealing at T = 1000 K, unbound Si, Pb, and Ba atoms disappear in the ion implanted layer (within the limits of sensitivity of an Auger-electron spectrometer) and stoichiometric oxides such as SiO2, PbO, and BaO are formed.

AbstractWe prepare a series of MnOx–CeO2 catalysts with a molar ratio of Mn : Ce = 3 : 7 by coprecipitation and varying the calcination temperature from 300 to 800°C. The catalysts are characterized by powder X-ray diffraction, low-temperature nitrogen adsorption, and X-ray photoelectron spectroscopy, and the catalytic activity of all samples is tested in the CO oxidation reaction. A (Mn,Ce)O2 solid solution with the fluorite structure forms in all catalysts. Based on the studies performed, a catalyst calcined at 600°C is selected for further studies of the effect of topochemical reduction on the catalytic activity in the CO oxidation reaction by X-ray diffraction in the operando mode. The experiment is carried out sequentially in a stepwise mode: stepwise heating/cooling in a reaction mixture of 1% CO + 2% O2 in the mode 150–175–200–175–150°C (stages 1, 3, and 5); reduction of the sample in a mixture of 10% CO + He at 400°C (stage 2); reduction of the sample in a mixture of 10% H2 + He at 400°С (stage 4). The reductive treatment leads to segregation of the initial (Mn,Ce)O2 solid solution and the appearance of dispersed manganese oxides on the surface, while enrichment of the surface with manganese oxide increases its activity in the CO oxidation reaction.

AbstractUnder the same experimental conditions, the processes of adsorption and the heterogenous reaction of dissociation on the surface and thermal desorption of C17H19NO3 morphine molecules with m/z 285 amu on the surface of oxidized tungsten are studied by the nonstationary surface ionization, such as the voltage modulation and flux modulation methods. The experiments are carried out using a high-vacuum mass spectrometer, in which a “black chamber” is used, all walls of which are cooled with liquid nitrogen. The kinetic characteristics of the processes of thermal desorption and the heterogeneous reaction of the dissociation of molecules on the surface, such as the rate constant of thermal desorption in the ionic and neutral states K+ and K0, the corresponding activation energies of thermal desorption E+ and E0, the pre-exponential factors C and D, as well as the rate constant of the heterogeneous dissociation reaction K d and the activation energy of heterogeneous reaction of dissociation on the surface, exponential factors in the equation of continuity of the surface concentration for C9H7N+CH3 radicals with m/z 144 amu during the adsorption of morphine molecules on the surface of oxidized tungsten are determined.

AbstractThe effect of the duration of the microarc-oxidation process on the thickness, roughness, and optical characteristics (solar absorbance αs and emissivity ε) of white and black thermal-control coatings formed on an aluminum alloy AMg6 is studied experimentally. It is found that αs decreases with an increase in the thickness of the coatings with increasing microarc-oxidation-treatment duration. For the white coatings, a decrease in their roughness is accompanied by an increase in ε, and vice versa. For the black coatings, the main role is played by the emissivity factor of the coating, which is determined by the content of vanadium oxide in it. A comparative analysis of the optical characteristics of thermal-control coatings obtained using the microarc-oxidation process on various aluminum alloys show that it is better to form white coatings of the solar-reflector class on aluminum alloy AMg3 and black coatings of the true-absorber class on an aluminum alloy AMg6 with a microarc-oxidation (MAO) treatment duration of 25 min. The obtained experimental data can serve as a framework for the development of a basic technology for the formation of thermal-control coatings on products made of aluminum alloys.

Abstract—The transport of neutrons and γ quanta of various energies through a polymer composite based on tungsten-filled track membranes is studied. Expressions describing the attenuation coefficients of γ quanta and neutrons in the developed polymer composite are obtained. The change in the intensity of beams of γ quanta and neutrons when passing through a periodic layered structure consisting of polymer composite layers with tungsten and pure tungsten depending on the number of layers is investigated.

AbstractIt is shown that upon the implantation of Ba+ ions in W, a mechanical mixture of [Ba + W] atoms is formed in the surface layer. At an ion energy of E0 = 0.5 keV, the thickness of this layer is ~25–30 Å. Due to a decrease in the work function and an increase in the atomic density of ion-implanted layers, the maximum coefficient of secondary-electron emission σmax and the photoelectron quantum yield Y increase significantly. When the [Ba + W] system is heated to T = 900 K, the formation of a chemical bond between Ba and W atoms is not observed. In the case of the implantation of Ba+ ions in WO2, compounds of the W–O, Ba–O, and Ba–O–W types are formed in the surface layer. In this case, the growth of σm and Y is explained only by a decrease in the work function of the surface.

AbstractA technology is developed for producing thin films of CuGaSe2 by the method of two-step selenization when the reaction component (selenium) is delivered by a flow of a carrier gas (nitrogen). The effects of the temperature of selenization on the surface morphology, composition, and structure of CuGaSe2 films are studied by electron microscopy and X-ray-diffraction phase analysis. Based on X-ray photoelectron spectroscopy data on the transformation of chemical states of the components, the influence of the temperature of selenization on the phase-formation process in films is analyzed.

AbstractThe results of studying the morphology and crystalline, local atomic, and chemical structure of iron(III) oxide coatings on the surface of porous aluminum oxide with different morphology using methods of scanning-electron- and atomic-force microscopy, X-ray phase analysis, X-ray photoelectron spectroscopy, as well as X-ray absorption near edge structure (XANES) spectroscopy are presented. Films of porous alumina are synthesized by the two-stage anodic oxidation of aluminum in 0.3 M aqueous solutions of sulfuric and oxalic acids. To change the pore diameter, some of the films are etched in a phosphoric-acid solution. Samples of iron oxide nanocoatings are obtained by oxidation of iron films in air deposited onto porous alumina substrate matrices by magnetron sputtering at a temperature of 300°C for 3 h. It is shown that oxidation leads to a twofold increase in the coating thickness of the control sample and is associated with an increase in the density of iron oxide compared to pure iron. With a change in the nanoporous structure on the surface of the substrates, the morphological features of the coatings change: there is overgrowth of the pores with iron oxide. Controlling the processes leading to such overgrowth will make it possible to carry out a targeted change in the structure-sensitive properties of composite structures based on iron oxide.